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Compound of Interest

Compound Name: Shp2-IN-22

cat. No.: B12382442

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Shp2-IN-22 is a potent and selective allosteric inhibitor of Src homology 2 domain-containing
protein tyrosine phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase
that plays a critical role in multiple signaling pathways, including the RAS-MAPK, PI3K-AKT,
and JAK-STAT pathways.[1] Dysregulation of SHP2 activity is implicated in various cancers,
making it a compelling target for therapeutic intervention. Shp2-IN-22 has been shown to
inhibit the proliferation, migration, and invasion of cancer cells, particularly those with KRAS
mutations.[2] These application notes provide detailed protocols for the preparation and use of
Shp2-IN-22 in a research setting.

Physicochemical and Potency Data

A summary of the key quantitative data for Shp2-IN-22 is presented in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula C23H22CI2NsO --INVALID-LINK--
Molecular Weight 497.38 g/mol --INVALID-LINK--
ICso 17.7 nM --INVALID-LINK--[2]
Appearance Solid --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--
Storage (Powder) 20°C for 3 years, 4°C for 2 ~-INVALID-LINK--
years

) -80°C for 6 months, -20°C for 1
Storage (in Solvent) " --INVALID-LINK--
mon

Experimental Protocols

I. Preparation of Shp2-IN-22 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Shp2-IN-22, a common
starting concentration for in vitro studies.

Materials:

e Shp2-IN-22 powder

o Dimethyl sulfoxide (DMSO), anhydrous
e Microcentrifuge tubes

» Pipettes and sterile pipette tips

» Vortex mixer

e Analytical balance

Procedure:
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o Equilibrate: Allow the vial of Shp2-IN-22 powder to warm to room temperature before
opening to prevent condensation.

e Weigh: Accurately weigh out a desired amount of Shp2-IN-22 powder using an analytical
balance. For example, to prepare 1 ml of a 10 mM stock solution, weigh out 4.97 mg of the
compound.

» Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
solution from 4.97 mg of powder, add 1 mL of DMSO.

o Mix: Gently vortex the solution until the powder is completely dissolved. Visually inspect the
solution to ensure there are no visible particulates.

 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This will minimize freeze-thaw cycles and maintain the stability of the compound.

o Store: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
shorter-term storage (up to 1 month).

II. General Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with Shp2-IN-22. The final
working concentration will need to be optimized for each cell line and experimental endpoint. A
typical starting point for a dose-response experiment could range from 1 nM to 10 uM.

Materials:

e 10 mM Shp2-IN-22 stock solution in DMSO

o Complete cell culture medium appropriate for the cell line
o Cultured cells in multi-well plates

e Phosphate-buffered saline (PBS)

e Incubator (37°C, 5% CO2)

Procedure:
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e Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the
exponential growth phase at the time of treatment. Allow the cells to adhere and recover
overnight in a 37°C, 5% COz2 incubator.

o Prepare Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM
Shp2-IN-22 stock solution. Prepare serial dilutions of the stock solution in complete cell
culture medium to achieve the desired final concentrations. It is important to also prepare a
vehicle control containing the same final concentration of DMSO as the highest
concentration of the inhibitor.

o Treat Cells: Remove the old medium from the cells and replace it with the medium containing
the various concentrations of Shp2-IN-22 or the vehicle control.

 Incubate: Return the plate to the incubator and incubate for the desired treatment duration.
This will vary depending on the specific assay (e.g., 24, 48, or 72 hours for proliferation
assays).

e Assay: Following incubation, perform the desired downstream analysis, such as a cell
viability assay (e.g., MTT, CellTiter-Glo), western blotting for pathway analysis, or a
migration/invasion assay.

Visualizations

SHP2 Signaling Pathway
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Caption: SHP2's role in major signaling pathways.
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Experimental Workflow for Shp2-IN-22 Stock Solution Preparation

Equilibrate Shp2-IN-22
powder to room temperature
Weigh desired
amount of powder
( Add anhydrous DMSO )
( Vortex to dissolve )

( Aliquot into single-use tubes )

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Shp2-IN-22 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Shp2-IN-22].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12382442#how-to-prepare-shp2-in-22-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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